![molecular formula C15H17NO3S B5494313 N-[2-(2-methoxyphenyl)ethyl]benzenesulfonamide](/img/structure/B5494313.png)
N-[2-(2-methoxyphenyl)ethyl]benzenesulfonamide
Overview
Description
“N-[2-(2-methoxyphenyl)ethyl]benzenesulfonamide” is a chemical compound with the molecular formula C15H17NO3S and a molecular weight of 291.36538 . It is a type of sulfonamide, a class of organic compounds known for their potential as biologically active molecules .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a benzenesulfonamide core with a 2-methoxyphenyl ethyl group attached to the nitrogen atom . The exact 3D structure can be determined using techniques such as X-ray crystallography .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include its molecular weight, molecular formula, and structure . Other properties such as melting point, boiling point, and density can be determined through experimental methods .Scientific Research Applications
Antibacterial Agents
One significant application of N-[2-(2-methoxyphenyl)ethyl]benzenesulfonamide derivatives is in the field of antibacterial research. A study by Abbasi et al. (2019) involved the synthesis of various N-(alkyl/aralkyl)-N-(4-methoxyphenethyl) benzenesulfonamides, which showed promising inhibitory actions against Escherichia coli. These compounds were also evaluated for their cytotoxicity, suggesting their potential as therapeutic agents with reduced cytotoxic effects (Abbasi et al., 2019).
Crystallographic and Structural Studies
This compound and its derivatives have been studied for their crystallographic and structural properties. De Castro et al. (2013) examined the structures of two arylsulfonamide para-alkoxychalcones, revealing insights into the conformation and crystal packing influenced by the inclusion of a -CH2- group (De Castro et al., 2013).
Antiproliferative Activities
In cancer research, this compound derivatives have shown potential in antiproliferative activities. Motavallizadeh et al. (2014) synthesized N-(9-oxo-9H-xanthen-4-yl)benzenesulfonamides as potential antiproliferative agents, with one compound demonstrating significant activity against various cancer cell lines (Motavallizadeh et al., 2014).
Photosensitizers in Cancer Treatment
Pişkin et al. (2020) studied new zinc phthalocyanine derivatives substituted with this compound groups. These compounds exhibited high singlet oxygen quantum yield and are considered potential Type II photosensitizers for treating cancer in photodynamic therapy (Pişkin et al., 2020).
Chiral Separation Techniques
This compound derivatives have also been employed in the chiral separation of pharmaceutical compounds. Maier et al. (2005) used capillary electrophoresis to separate enantiomers of tamsulosin, a drug used in prostate disease treatment, demonstrating the compound's application in analytical chemistry (Maier et al., 2005).
Future Directions
The future directions for “N-[2-(2-methoxyphenyl)ethyl]benzenesulfonamide” could involve further exploration of its potential biological activities, given the known activities of sulfonamides . Additionally, further studies could explore its synthesis, chemical reactions, and physical and chemical properties .
properties
IUPAC Name |
N-[2-(2-methoxyphenyl)ethyl]benzenesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17NO3S/c1-19-15-10-6-5-7-13(15)11-12-16-20(17,18)14-8-3-2-4-9-14/h2-10,16H,11-12H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BMSPSNZSEFTMOE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1CCNS(=O)(=O)C2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17NO3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
291.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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